Cas no 1698431-42-3 (2-Fluoro-3-methyl-5-nitrobenzamide)

• Product Name: 2-Fluoro-3-methyl-5-nitrobenzamide
• CAS No: 1698431-42-3
• MF: C₈H₇FN₂O₃
• MW: 198.151185274124
• CID: 5003991
• Update Time: 2025-06-21

2-Fluoro-3-methyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-5-nitrobenzamide

• Inchi： 1S/C8H7FN2O3/c1-4-2-5(11(13)14)3-6(7(4)9)8(10)12/h2-3H,1H3,(H2,10,12)
• InChI Key： CEDUTBVDJGSCJJ-UHFFFAOYSA-N
• SMILES： FC1C(C(N)=O)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.1
• Topological Polar Surface Area: 88.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-3-methyl-5-nitrobenzamide

2-Fluoro-3-methyl-5-nitrobenzamide (CAS No. 1698431-42-3): A Comprehensive Overview

2-Fluoro-3-methyl-5-nitrobenzamide (CAS No. 1698431-42-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine, methyl, and nitro substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2-Fluoro-3-methyl-5-nitrobenzamide is defined by its aromatic ring with specific functional groups. The presence of the fluorine atom imparts unique electronic and steric properties, while the methyl group contributes to the compound's hydrophobicity. The nitro group, known for its strong electron-withdrawing effect, enhances the compound's reactivity and potential biological activity.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-Fluoro-3-methyl-5-nitrobenzamide. Studies have shown that this compound possesses significant anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Fluoro-3-methyl-5-nitrobenzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Fluoro-3-methyl-5-nitrobenzamide has also shown promising results in cancer research. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of 2-Fluoro-3-methyl-5-nitrobenzamide as a lead compound for the development of novel anti-cancer drugs.

The synthesis of 2-Fluoro-3-methyl-5-nitrobenzamide has been optimized using modern synthetic methods to ensure high yields and purity. One common synthetic route involves the nitration of 2-fluoro-3-methylbenzoic acid followed by amidation with ammonia or an appropriate amine derivative. This method provides a straightforward and efficient pathway to produce the desired compound on both laboratory and industrial scales.

The physicochemical properties of 2-Fluoro-3-methyl-5-nitrobenzamide, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in various biological systems and for optimizing its formulation as a pharmaceutical product. For example, its moderate solubility in water and organic solvents makes it suitable for both oral and parenteral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Fluoro-3-methyl-5-nitrobenzamide. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Fluoro-3-methyl-5-nitrobenzamide (CAS No. 1698431-42-3) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure, combined with its potential therapeutic applications, makes it an attractive candidate for drug discovery and development. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, potentially leading to innovative treatments for various diseases.